Benzyl 2,2-dimethylpiperazine-1-carboxylate
Overview
Description
Benzyl 2,2-dimethylpiperazine-1-carboxylate, also known as BDP-1C, is an organic compound belonging to the class of piperazines. It is a colorless solid that is soluble in water, ethanol and other organic solvents. BDP-1C is a versatile molecule that is used in a variety of scientific research applications, such as drug synthesis, organic synthesis, and biochemistry. It is also used in the production of pharmaceuticals, cosmetics, and food additives.
Scientific Research Applications
Synthesis of 2-Arylbenzothiazoles
Benzyl 2,2-dimethylpiperazine-1-carboxylate may be used in the synthesis of 2-arylbenzothiazoles, which are significant in the field of synthetic and medicinal chemistry . These compounds exhibit a wide range of pharmacological properties and are vital for novel therapeutic investigations.
Development of Electrophosphorescent Emitters
This compound can contribute to the development of electrophosphorescent emitters in OLEDs . The structural diversity of benzothiazole derivatives makes them suitable for use in organic light-emitting diodes.
Fabrication of Fluorescent Probes
In analytical chemistry, benzyl 2,2-dimethylpiperazine-1-carboxylate could be integral in fabricating fluorescent probes for analyte detection . These probes can be used in various biological and chemical assays.
Pharmaceutical Chemistry
The compound’s derivatives can be modified to create biologically active molecules with potential pharmaceutical applications . This includes activities such as antibacterial, antifungal, and anti-inflammatory properties.
Biological Activity Inducers
Modifications of benzyl 2,2-dimethylpiperazine-1-carboxylate can lead to molecules that induce significant changes in biological activity . This can be leveraged in drug design and discovery to target specific biological pathways.
Industrial Applications
The compound can be used to create derivatives that serve as fluorescent pigment dyeing substrates with β-D-galactosidase activities . These substrates have applications in bacterial detection and other industrial processes.
properties
IUPAC Name |
benzyl 2,2-dimethylpiperazine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O2/c1-14(2)11-15-8-9-16(14)13(17)18-10-12-6-4-3-5-7-12/h3-7,15H,8-11H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SZSAOWHLVZPQOL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CNCCN1C(=O)OCC2=CC=CC=C2)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70680035 |
Source
|
| Record name | Benzyl 2,2-dimethylpiperazine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70680035 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzyl 2,2-dimethylpiperazine-1-carboxylate | |
CAS RN |
846052-89-9 |
Source
|
| Record name | Benzyl 2,2-dimethylpiperazine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70680035 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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